2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride

• CAS RN: 2694734-09-1
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.7

Description

2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride (2-EAI) is a chemical compound used in scientific research and laboratory experiments. It is a derivative of the neurotransmitter serotonin, and is a synthetic form of the naturally occurring neurotransmitter. 2-EAI has been studied extensively in the fields of neuroscience, pharmacology, and biochemistry, and is commonly used in laboratory experiments to investigate the effects of serotonin on the brain.

Scientific Research Applications

2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has been used in a variety of scientific research applications, including the study of serotonin receptors, the effects of serotonin on the brain, and the effects of drugs on the brain. It has also been used to study the effects of serotonin on behavior, memory, and learning. Additionally, 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has been used to study the effects of drugs on the brain, such as the effects of cocaine, amphetamines, and other psychostimulants.

Mechanism of Action

2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride acts as an agonist at serotonin receptors, meaning it binds to and activates serotonin receptors in the brain. This activation of serotonin receptors causes a cascade of events that lead to changes in behavior, memory, and learning. These effects are thought to be mediated by an increase in serotonin release, an increase in postsynaptic serotonin receptor activation, and an increase in serotonin receptor expression.
Biochemical and Physiological Effects
2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has been studied extensively in the fields of neuroscience, pharmacology, and biochemistry. In laboratory experiments, 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has been found to increase serotonin release, activate serotonin receptors, and increase serotonin receptor expression. Additionally, 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has been found to increase levels of the neurotransmitter dopamine in the brain, as well as levels of the hormones cortisol and oxytocin. These effects are thought to be responsible for the changes in behavior, memory, and learning that are observed when 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride is administered.

Advantages and Limitations for Lab Experiments

2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride has several advantages for laboratory experiments, including its high yield of synthesis, its ability to activate serotonin receptors, and its ability to increase serotonin release. Additionally, 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride is relatively non-toxic and has a long half-life, making it a suitable compound for use in laboratory experiments. However, 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride is not without its limitations. For example, it is not as potent as some other serotonin agonists, and it has a relatively short duration of action.

Future Directions

There are a number of potential future directions for research involving 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride. These include further exploration of the biochemical and physiological effects of 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride; further investigation of the effects of 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride on behavior, memory, and learning; and further research into the mechanism of action of 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride. Additionally, further research could be conducted into the potential therapeutic applications of 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride, such as the treatment of depression, anxiety, and other mental health disorders. Finally, further research could be conducted into the potential interactions between 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride and other drugs, such as antidepressants and psychostimulants.

Synthesis Methods

2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride is synthesized from the precursor L-tryptophan, a naturally occurring amino acid. The synthesis of 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride begins with the condensation of L-tryptophan with ethyl chloroformate, followed by the addition of ethylamine, and then the reaction of the intermediate with hydrochloric acid. This method of synthesis has been used successfully to produce 2-(ethylamino)-1-(1H-indol-3-yl)propan-1-one hydrochloride in high yields.